Cas no 2751620-77-4 (4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid)
4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid
- 2751620-77-4
- EN300-31035767
- 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H5NO3S/c10-5-1-2-9-7-4(5)3-6(13-7)8(11)12/h1-3H,(H,9,10)(H,11,12)
- InChI Key: RGFQLRFNHKXSTD-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C(C=CNC1=2)=O
Computed Properties
- Exact Mass: 194.99901420g/mol
- Monoisotopic Mass: 194.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 94.6Ų
4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-31035767-0.05g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 0.05g |
$285.0 | 2025-03-19 | |
| Enamine | EN300-31035767-0.1g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 0.1g |
$426.0 | 2025-03-19 | |
| Enamine | EN300-31035767-0.25g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 0.25g |
$607.0 | 2025-03-19 | |
| Enamine | EN300-31035767-0.5g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-31035767-1.0g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-31035767-2.5g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-31035767-5.0g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 | |
| Enamine | EN300-31035767-10.0g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95.0% | 10.0g |
$5283.0 | 2025-03-19 | |
| Enamine | EN300-31035767-1g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95% | 1g |
$1229.0 | 2023-09-05 | |
| Enamine | EN300-31035767-5g |
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid |
2751620-77-4 | 95% | 5g |
$3562.0 | 2023-09-05 |
4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid
Recent Advances in the Study of 4-oxo-4H,7H-thieno2,3-bpyridine-2-carboxylic acid (CAS: 2751620-77-4)
4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2751620-77-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research involves the compound's role as a building block for the synthesis of more complex molecules. The thienopyridine core is particularly attractive due to its ability to interact with multiple biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. The study highlighted the compound's potential as a lead structure for the development of novel kinase inhibitors.
Another significant advancement is the optimization of synthetic routes for 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid. Traditional synthetic methods often involve multi-step processes with low yields. However, a recent publication in Organic Letters (2024) described a streamlined, one-pot synthesis that significantly improves yield and reduces production costs. This breakthrough is expected to facilitate further research and development of this compound and its derivatives.
In addition to its synthetic and pharmacological applications, 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid has also been investigated for its potential in drug delivery systems. A 2024 study in Biomaterials Science explored the use of this compound as a linker in prodrug designs, demonstrating its ability to enhance drug solubility and target specificity. This approach could pave the way for more effective and safer therapeutic agents.
Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 4-oxo-4H,7H-thieno[2,3-b]pyridine-2-carboxylic acid (CAS: 2751620-77-4) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have shed light on its synthetic accessibility, biological activities, and potential therapeutic applications. As research progresses, this compound is likely to play an increasingly important role in the development of novel drugs and drug delivery systems.
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